Cas no 1439824-03-9 (4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno3,2-dpyrimidin-4-yl)morpholine)

• Product Name: 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno3,2-dpyrimidin-4-yl)morpholine
• CAS No: 1439824-03-9
• MF: C₂₀H₂₇ClN₄OS
• MW: 406.972582101822
• CID: 2092575
• PubChem ID: 75464879
• Update Time: 2025-06-14

4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno3,2-dpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine
• 4-[2-chloro-6-[[1-(cyclopropylmethyl)piperidin-4-yl]methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
• AC-31193
• 2-Chloro-6-[[1-(cyclopropylmethyl)-4-piperidinyl]methyl]-4-(4-morpholinyl)thieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidine, 2-chloro-6-[[1-(cyclopropylmethyl)-4-piperidinyl]methyl]-4-(4-morpholinyl)-
• 1439824-03-9
• CS2604
• AKOS024464411
• 4-[2-chloro-6-[[1-(cyclopropylmethyl)-4-piperidyl]methyl]thieno[3,2-d]pyrimidin-4-yl]morpholine
• DTXSID701113433
• DB-192755
• 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno3,2-dpyrimidin-4-yl)morpholine

• MDL： MFCD22690802
• Inchi： 1S/C20H27ClN4OS/c21-20-22-17-12-16(11-14-3-5-24(6-4-14)13-15-1-2-15)27-18(17)19(23-20)25-7-9-26-10-8-25/h12,14-15H,1-11,13H2
• InChI Key： JJLFLNADNRVYNN-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(C=C(CC3CCN(CC3)CC3CC3)S2)N=1)N1CCOCC1

Computed Properties

• Exact Mass: 406.1594104g/mol
• Monoisotopic Mass: 406.1594104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno3,2-dpyrimidin-4-yl)morpholine

Comprehensive Overview of 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine (CAS No. 1439824-03-9)

The compound 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine (CAS No. 1439824-03-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thieno[3,2-d]pyrimidine core and morpholine moiety, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

One of the most searched questions in scientific databases revolves around the synthetic pathways and mechanism of action of thienopyrimidine derivatives. This compound, with its cyclopropylmethyl-piperidine side chain, exhibits enhanced binding affinity to specific biological targets. Its chloro-substituted thienopyrimidine scaffold is often compared to other kinase inhibitors, such as those used in oncology research. The integration of morpholine further improves solubility and pharmacokinetic properties, a hot topic in modern drug design.

From a chemical perspective, the CAS No. 1439824-03-9 represents a structurally complex molecule with a molecular weight of 432.97 g/mol. Its IUPAC name highlights the presence of multiple functional groups, including the thieno[3,2-d]pyrimidine ring system, which is a key pharmacophore in many FDA-approved drugs. The chloro substituent at the 2-position and the morpholine at the 4-position are critical for its bioactivity, as evidenced by recent publications in journals like Journal of Medicinal Chemistry.

In the context of drug discovery trends, this compound aligns with the shift toward small-molecule inhibitors targeting protein-protein interactions. The piperidine-cyclopropylmethyl moiety is a notable feature, as it mimics natural ligands while offering synthetic versatility. Researchers frequently search for structure-activity relationships (SAR) of similar compounds, making this molecule a valuable reference point. Its potential applications extend to inflammatory diseases and metabolic disorders, areas with high unmet medical needs.

Another trending topic in pharmaceutical forums is the scalable synthesis of such complex heterocycles. The CAS No. 1439824-03-9 compound requires multi-step organic transformations, including Suzuki coupling and reductive amination, which are frequently discussed in process chemistry circles. Optimizing these steps for industrial production remains a challenge, driving innovation in catalytic methods and green chemistry.

In summary, 4-(2-Chloro-6-((1-(cyclopropylmethyl)piperidin-4-yl)methyl)thieno[3,2-d]pyrimidin-4-yl)morpholine exemplifies the intersection of medicinal chemistry and molecular design. Its structural complexity and therapeutic potential make it a subject of ongoing research, particularly in the era of AI-driven drug discovery and high-throughput screening. As the scientific community continues to explore its properties, this compound may pave the way for novel treatments in precision medicine.